Cas no 1260665-46-0 (2-Bromo-4-(2-pyrrolidinyl)pyridine)

• Product Name: 2-Bromo-4-(2-pyrrolidinyl)pyridine
• CAS No: 1260665-46-0
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD18250066
• CID: 654222
• PubChem ID: 66521095
• Update Time: 2025-11-01

2-Bromo-4-(2-pyrrolidinyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-pyrrolidinyl)pyridine
• 2-Bromo isonornicotine
• 1260665-46-0
• 2-bromo-4-pyrrolidin-2-ylpyridine
• N11338
• AKOS015946417
• 2-BROMO-4-(PYRROLIDIN-2-YL)PYRIDINE
• AB72263
• MFCD18250066
• Pyridine, 2-bromo-4-(2-pyrrolidinyl)-

• MDL： MFCD18250066
• Inchi： 1S/C9H11BrN2/c10-9-6-7(3-5-12-9)8-2-1-4-11-8/h3,5-6,8,11H,1-2,4H2
• InChI Key： BBKBTYYOQXHMRU-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(C2CCCN2)=C1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 306 ºC
• Flash Point: 139 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-4-(2-pyrrolidinyl)pyridine

Comprehensive Overview of 2-Bromo-4-(2-pyrrolidinyl)pyridine (CAS No. 1260665-46-0): Properties, Applications, and Industry Insights

2-Bromo-4-(2-pyrrolidinyl)pyridine (CAS No. 1260665-46-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative, featuring a pyrrolidine substituent, serves as a versatile building block in organic synthesis. Its molecular structure combines the reactivity of a bromopyridine core with the conformational flexibility of a pyrrolidine ring, making it particularly valuable for constructing complex molecular architectures.

In recent years, the demand for 2-Bromo-4-(2-pyrrolidinyl)pyridine has surged due to its applications in developing small molecule drugs and biologically active compounds. Researchers frequently employ this intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. The compound's CAS number 1260665-46-0 serves as a unique identifier across global chemical databases, ensuring precise tracking in regulatory and research contexts.

The synthesis of 2-Bromo-4-(2-pyrrolidinyl)pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Advanced purification techniques like column chromatography and recrystallization ensure high purity (>98%), which is critical for its use in sensitive applications. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms both structural integrity and purity, addressing the stringent quality requirements of pharmaceutical intermediates.

From an industrial perspective, CAS 1260665-46-0 aligns with current trends favoring fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies. Its molecular weight (227.09 g/mol) and balanced lipophilicity (calculated LogP ≈ 2.1) make it suitable for optimizing drug candidates targeting CNS disorders or kinase inhibitors. These attributes respond to frequent search queries about "pyridine-based drug scaffolds" and "brominated heterocycles in medicinal chemistry."

Environmental and handling considerations for 2-Bromo-4-(2-pyrrolidinyl)pyridine follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage under inert atmosphere at 2-8°C preserves its stability. This practical information addresses common user concerns about "chemical storage conditions" and "handling brominated compounds," frequently searched in academic and industrial settings.

The commercial availability of 1260665-46-0 through specialty chemical suppliers has expanded significantly, reflecting its growing role in high-throughput screening libraries. Pricing trends indicate stable demand, with current market analyses highlighting its use in developing anticancer agents and neuroprotective compounds – topics generating substantial interest in scientific literature and patent filings.

Future research directions for 2-Bromo-4-(2-pyrrolidinyl)pyridine may explore its potential in catalysis or as a ligand in transition metal complexes. Such applications would leverage its dual functionality – the electron-withdrawing bromo group and the electron-donating pyrrolidine moiety – to design novel catalytic systems. These prospects align with emerging search trends around "heterocyclic catalysts" and "directed C-H activation."

In summary, CAS 1260665-46-0 represents a strategically important compound at the intersection of synthetic chemistry and drug development. Its structural features and reactivity profile continue to inspire innovations across multiple disciplines, while its commercial accessibility supports widespread academic and industrial adoption. As research into nitrogen-containing heterocycles advances, this compound will likely maintain its relevance in addressing complex challenges in molecular design.